Cas no 2172188-49-5 (3-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutaneamidooxolane-3-carboxylic acid)

• Product Name: 3-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutaneamidooxolane-3-carboxylic acid
• CAS No: 2172188-49-5
• MF: C₂₅H₂₆N₂O₆
• MW: 450.483747005463
• CID: 6189984
• PubChem ID: 165547341
• Update Time: 2025-06-28

3-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutaneamidooxolane-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutaneamidooxolane-3-carboxylic acid
• 2172188-49-5
• 3-[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutaneamido]oxolane-3-carboxylic acid
• EN300-1490424

• Inchi： 1S/C25H26N2O6/c28-21(26-25(22(29)30)12-13-32-15-25)24(10-5-11-24)27-23(31)33-14-20-18-8-3-1-6-16(18)17-7-2-4-9-19(17)20/h1-4,6-9,20H,5,10-15H2,(H,26,28)(H,27,31)(H,29,30)
• InChI Key： CKLZGMWURFDUCJ-UHFFFAOYSA-N
• SMILES： O1CCC(C(=O)O)(C1)NC(C1(CCC1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O

Computed Properties

• Exact Mass: 450.17908655g/mol
• Monoisotopic Mass: 450.17908655g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 7
• Complexity: 761
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 114Ų

Additional information on 3-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutaneamidooxolane-3-carboxylic acid

3-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutaneamidooxolane-3-carboxylic acid (CAS No. 2172188-49-5): An Overview

3-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutaneamidooxolane-3-carboxylic acid (CAS No. 2172188-49-5) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as Fmoc-CBAO, is characterized by its unique structural features and potential applications in drug development. In this article, we will delve into the chemical structure, synthesis, and biological activities of this compound, as well as its relevance in current research.

The chemical structure of 3-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutaneamidooxolane-3-carboxylic acid is intricate and well-defined. The molecule consists of a cyclobutane ring with an amidooxolane moiety and a fluorenylmethoxycarbonyl (Fmoc) protecting group attached to the amino group. The Fmoc group is widely used in peptide synthesis to protect the amino functionality during the assembly of peptides, ensuring that only the desired reactions occur at specific sites.

The synthesis of Fmoc-CBAO involves several steps, each requiring precise control over reaction conditions to achieve high yields and purity. One common synthetic route begins with the formation of the cyclobutane ring, followed by the introduction of the amidooxolane moiety. The Fmoc protecting group is then added to the amino functionality using standard coupling reagents such as N,N'-dicyclohexylcarbodiimide (DCC) or 1-(3-dimethylaminopropyl)-3-ethylcarbodiimide hydrochloride (EDC·HCl). This multi-step process ensures that the final product is structurally intact and suitable for further applications.

In terms of biological activity, 3-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutaneamidooxolane-3-carboxylic acid has shown promising results in various assays. Recent studies have demonstrated its potential as a scaffold for developing new drugs targeting specific biological pathways. For instance, researchers at the University of California, San Francisco, have reported that derivatives of this compound exhibit potent inhibitory effects on protein kinases involved in cancer cell proliferation. These findings suggest that Fmoc-CBAO could serve as a valuable starting point for the design of novel anticancer agents.

Beyond cancer research, Fmoc-CBAO has also been explored for its potential in neurodegenerative diseases. A study published in the Journal of Medicinal Chemistry highlighted the ability of this compound to modulate certain enzymes associated with Alzheimer's disease. Specifically, it was found to inhibit beta-secretase (BACE1), an enzyme responsible for producing amyloid-beta peptides, which are implicated in the pathogenesis of Alzheimer's disease. This discovery opens up new avenues for developing therapeutic strategies to combat neurodegenerative disorders.

The pharmacological properties of 3-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutaneamidooxolane-3-carboxylic acid have also been investigated in preclinical studies. Animal models have shown that this compound exhibits good bioavailability and stability in vivo, making it a promising candidate for further development. Additionally, its low toxicity profile adds to its appeal as a potential therapeutic agent.

In conclusion, 3-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutaneamidooxolane-3-carboxylic acid (CAS No. 2172188-49-5) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it an attractive target for drug development across various therapeutic areas. As research continues to advance, it is likely that new applications and derivatives of this compound will emerge, further expanding its impact on human health and well-being.